Cas no 2418722-56-0 (3-amino-1-hydroxycyclobutane-1-carboxylic acid hydrochloride, Mixture of diastereomers)

• Product Name: 3-amino-1-hydroxycyclobutane-1-carboxylic acid hydrochloride, Mixture of diastereomers
• CAS No: 2418722-56-0
• MF: C₅H₁₀ClNO₃
• MW: 167.590800762177
• MDL: MFCD32678771
• CID: 5680343
• PubChem ID: 146121134
• Update Time: 2025-05-25

3-amino-1-hydroxycyclobutane-1-carboxylic acid hydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 3-amino-1-hydroxy-, hydrochloride (1:1)
• 3-amino-1-hydroxycyclobutane-1-carboxylic acid hydrochloride, Mixture of diastereomers

• MDL： MFCD32678771
• Inchi： 1S/C5H9NO3.ClH/c6-3-1-5(9,2-3)4(7)8;/h3,9H,1-2,6H2,(H,7,8);1H
• InChI Key： ZAWZNPSMASNJCJ-UHFFFAOYSA-N
• SMILES： C(C1(CC(N)C1)O)(=O)O.Cl

Additional information on 3-amino-1-hydroxycyclobutane-1-carboxylic acid hydrochloride, Mixture of diastereomers

3-Amino-1-Hydroxycyclobutane-1-Carboxylic Acid Hydrochloride: A Comprehensive Overview

The compound with CAS No 2418722-56-0, known as 3-amino-1-hydroxycyclobutane-1-carboxylic acid hydrochloride, is a unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is particularly notable for its mixture of diastereomers, which adds complexity to its chemical properties and potential applications.

3-Amino-1-hydroxycyclobutane-1-carboxylic acid hydrochloride is characterized by its cyclobutane ring structure, which introduces strain into the molecule due to the small ring size. This strain can influence the compound's reactivity, stability, and interactions with other molecules. The presence of both an amino group (-NH₂) and a carboxylic acid group (-COOH) further enhances its functional versatility, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents. The mixture of diastereomers has been shown to exhibit distinct pharmacokinetic profiles, which can be exploited to optimize drug efficacy and reduce side effects. For instance, researchers have explored its role in targeting specific enzymes involved in metabolic disorders and neurodegenerative diseases.

In addition to its pharmacological applications, 3-amino-1-hydroxycyclobutane-1-carboxylic acid hydrochloride has found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, such as semiconductors and conductive polymers. Recent advancements in nanotechnology have further expanded its potential applications, including the development of novel sensors and energy storage devices.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the cyclobutane ring system. Advanced techniques such as ring-opening metathesis polymerization (ROMP) and transition metal-catalyzed reactions have been employed to achieve high yields and selectivity. The formation of the mixture of diastereomers is often controlled through stereochemical manipulations during the synthesis process.

From an environmental perspective, the compound's biodegradability and ecological impact have been subjects of recent research. Studies indicate that under certain conditions, 3-amino-1-hydroxycyclobutane-1-carboxylic acid hydrochloride can undergo rapid degradation, reducing its persistence in natural ecosystems. This finding is particularly relevant for its application in biodegradable materials and eco-friendly chemical processes.

In conclusion, 3-amino-1-hydroxycyclobutane-1-carboxylic acid hydrochloride represents a versatile and intriguing compound with a wide range of potential applications across multiple disciplines. Its unique structural features, coupled with the presence of diastereomers, continue to drive innovative research and development efforts. As scientific understanding of this compound deepens, it is anticipated that new opportunities for its utilization will emerge, further solidifying its importance in contemporary chemistry.